Cas no 1170003-86-7 (ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate)

• Product Name: ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate
• CAS No: 1170003-86-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD09701507
• CID: 3158982
• PubChem ID: 25247624
• Update Time: 2025-04-21

ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-methyl-1H-pyrazol-1-yl)butanoate
• ethyl2-(5-methyl-1H-pyrazol-1-yl)butanoate
• 1170003-86-7
• MFCD09701507
• CS-0241112
• ethyl 2-(5-methylpyrazol-1-yl)butanoate
• VWB00386
• AKOS005167589
• EN300-231448
• STK351872

• MDL： MFCD09701507
• Inchi： 1S/C10H16N2O2/c1-4-9(10(13)14-5-2)12-8(3)6-7-11-12/h6-7,9H,4-5H2,1-3H3
• InChI Key： OJJUMPZCMONMRH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC)N1C(C)=CC=N1)=O

Computed Properties

• Exact Mass: 196.121177757Da
• Monoisotopic Mass: 196.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives